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Compound of Interest

Compound Name: 4-Ethynylbenzonitrile

Cat. No.: B1307882

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
4-Ethynylbenzonitrile (CAS No. 3032-92-6), a compound utilized in synthetic chemistry and
materials science. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Ethynylbenzonitrile is presented
in the table below. This data is essential for the safe design of experiments and for anticipating
the behavior of the chemical under various conditions.
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Property Value
CAS Number 3032-92-6
Molecular Formula CoHsN

Molecular Weight 127.14 g/mol [1][2][3]
Appearance White to light yellow powder or crystal
Melting Point 156-160 °C (lit.)[1][2][3]
Boiling Point 230.23 °C at 760 mmHg (Predicted)[1]
Density 1.037 g/mL at 25 °C (lit.)[1][2]
Flash Point >110 °C[1]
Slightly soluble in water.[2] Soluble in organic
Solubility solvents like ethanol, dimethylformamide, and

dichloromethane.[4]

Hazard Identification and Classification

4-Ethynylbenzonitrile is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class Category Hazard Statement
o H302+H312+H332: Harmful if
Acute Toxicity (Oral, Dermal, ] ] )
) Category 4 swallowed, in contact with skin
Inhalation) -
or if inhaled.
) ] o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[5][6]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[5][6]
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Hazard Symbols: Xn (Harmful), Xi (Irritant)[1]

Experimental Protocols: Safe Handling and Storage

The following protocols are derived from standard safety data sheets and are intended to
provide a framework for the safe handling of 4-Ethynylbenzonitrile in a laboratory setting.

3.1. Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following PPE is
mandatory:

Eye Protection: Wear chemical safety goggles that meet the standards of OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][8]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[7]
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[7][8] A dust mask of type N95 (US) is recommended.[6]

3.2. Handling Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

Avoid contact with skin, eyes, and clothing.[7][8]

Wash hands and any exposed skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.

3.3. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]
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» Keep away from heat, sparks, open flames, and hot surfaces.
o Store locked up.[7]
e Incompatible materials include oxidizing agents and strong bases.[7][8]

3.4. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[7]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

3.5. Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), or powder.[7]

e Hazardous Combustion Products: May produce carbon monoxide (CO), carbon dioxide
(CO2), nitrogen oxides (NOx), and hydrogen cyanide (hydrocyanic acid).[7][8]

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7][8]
Visualized Workflows and Hazard Relationships
4.1. Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling 4-
Ethynylbenzonitrile in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Ethynylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1307882#4-ethynylbenzonitrile-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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